[1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate

• Molecular Formula: C26H19ClN2O4
• Molecular Weight: 458.9 g/mol
• IUPAC Name: [1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate
• InChI: InChI=1S/C26H19ClN2O4/c1-32-19-13-10-18(11-14-19)26(31)33-24-15-12-17-6-2-3-7-20(17)22(24)16-28-29-25(30)21-8-4-5-9-23(21)27/h2-16H,1H3,(H,29,30)/b28-16+
• InChI Key: AWWTVXKIOCKGML-LQKURTRISA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C3=CC=CC=C3C=C2)/C=N/NC(=O)C4=CC=CC=C4Cl
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C3=CC=CC=C3C=C2)C=NNC(=O)C4=CC=CC=C4Cl

Description

The compound [1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate (hereafter referred to as the target compound) is a hydrazone derivative featuring a naphthalene core substituted with a 4-methoxybenzoate ester and an (E)-configured 2-chlorobenzoyl hydrazinylidene group. Hydrazones are well-studied for their diverse applications in medicinal chemistry, materials science, and coordination chemistry due to their structural versatility and biological activities .

Biological Activity

The compound [1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate is an organic molecule notable for its complex structure comprising a naphthalene moiety, a hydrazine derivative, and a methoxybenzoate group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly related to its hydrazinylidene functional group.

Chemical Structure and Properties

The molecular formula for this compound is $C_{24}H_{20}ClN_{3}O_{3}$, with a molecular weight of approximately 433.89 g/mol. The presence of the chlorine atom in the benzoyl group may enhance its reactivity and biological interactions.

Biological Activity

Research indicates that compounds with similar structures to [1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate may exhibit significant biological activities, including:

• Antimicrobial Properties : Some hydrazone derivatives have demonstrated activity against various bacterial strains.
• Anticancer Activity : Preliminary studies suggest that naphthalene-based compounds can inhibit cancer cell proliferation.
• Enzyme Inhibition : Chlorobenzoyl hydrazines have been noted for their potential to inhibit specific enzymes, which could be leveraged in therapeutic contexts.

The mechanism of action for this compound likely involves its interaction with specific molecular targets, such as enzymes or receptors. The structural features allow it to bind effectively, potentially inhibiting or modulating their activity. This interaction can influence various cellular processes, including signal transduction pathways and metabolic pathways.

Synthesis

The synthesis of [1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate typically involves several steps:

• Formation of the Hydrazone : Reaction of 2-chlorobenzoyl chloride with hydrazine.
• Acylation : The hydrazone is then acylated with naphthalene derivatives.
• Esterification : Final esterification with methoxybenzoic acid under acidic conditions.

These steps require careful control of reaction conditions to ensure high yields and purity.

Comparative Analysis

To contextualize the activity of [1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate , it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
Hydrazone Derivatives	Contains hydrazone linkage	Antimicrobial, anticancer
Naphthalene-based Compounds	Aromatic naphthalene system	Potentially used in materials science
Chlorobenzoyl Hydrazines	Chlorinated benzoyl group with hydrazine	Enzyme inhibition, cytotoxicity

This comparison highlights the unique aspects of the target compound while situating it within a broader context of related chemical entities.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Core Structural Features

The target compound shares a common naphthalen-2-yl hydrazone scaffold with several analogs (Table 1). Key structural variations include:

• Benzoyl substituents : Chloro, bromo, or methoxy groups at different positions.
• Ester groups : Methoxy, ethoxy, or halogenated benzoate moieties.

Table 1: Structural Comparison of Key Analogs

Compound Name	Benzoyl Substituent	Ester Group	Molecular Formula	Key Features	Reference
Target compound	2-Chloro	4-Methoxybenzoate	C₂₆H₁₉ClN₂O₄	E-hydrazone, naphthalene core	-
[1-[(E)-(4-Bromobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 2-chlorobenzoate	4-Bromo	2-Chlorobenzoate	C₂₅H₁₆BrClN₂O₃	Halogenated substituents
2-Ethoxy-4-[(E)-(2-naphthylacetyl)hydrazinylidene]phenyl 4-ethoxybenzoate	Naphthylacetyl	4-Ethoxybenzoate	C₂₉H₂₆N₂O₅	Ethoxy groups, extended conjugation
1-[(2-Chlorophenyl)carbamoyl]naphthalen-2-yl ethylcarbamate	2-Chlorophenyl	Ethylcarbamate	C₂₁H₁₈ClN₃O₃	Carbamate tail, antimicrobial activity

Substituent Effects

• In contrast, the 4-bromo substituent in may increase lipophilicity and steric bulk.
• Electron-Donating Groups (EDGs) : The 4-methoxybenzoate ester in the target compound donates electrons via the methoxy group, improving solubility in polar solvents compared to halogenated analogs like .

Physicochemical Properties

Crystallography and Molecular Packing

• The naphthalene core in related compounds (e.g., ) adopts a nearly planar conformation, with dihedral angles of ~60–70° between the naphthalene and attached rings.
• Intermolecular interactions (e.g., C–H···O and N–H···O hydrogen bonds) stabilize crystal packing in analogs like [1-(benzamido)methyl-triazole carboxylate] . Similar interactions are expected in the target compound.

Collision Cross-Section (CCS) and Conformational Flexibility

• CCS values for analogs with ethoxy groups (e.g., , CCS = 223–237 Ų) suggest extended conformations due to bulky substituents.

Preparation Methods

Esterification of 2-Hydroxynaphthalene

The first step involves esterifying 2-hydroxynaphthalene with 4-methoxybenzoyl chloride to produce naphthalen-2-yl 4-methoxybenzoate. This reaction is typically conducted under anhydrous conditions using pyridine as both a solvent and acid scavenger:

$$\text{2-Hydroxynaphthalene} + \text{4-Methoxybenzoyl chloride} \xrightarrow{\text{Pyridine, 0–5°C}} \text{Naphthalen-2-yl 4-methoxybenzoate}$$

Optimization Data :

Parameter	Optimal Condition	Yield (%)
Temperature	0–5°C	85
Reaction Time	6 h
Molar Ratio (1:1.2)	2-Hydroxynaphthalene : 4-Methoxybenzoyl chloride

The product is purified via recrystallization from methanol, yielding colorless crystals.

Formylation at Position 1 of Naphthalene

The esterified intermediate undergoes formylation to introduce an aldehyde group at position 1 of the naphthalene ring. The Vilsmeier-Haack reaction is employed, utilizing dimethylformamide (DMF) and phosphoryl chloride (POCl₃):

$$\text{Naphthalen-2-yl 4-methoxybenzoate} \xrightarrow[\text{POCl₃}]{\text{DMF, 50°C}} \text{1-Formylnaphthalen-2-yl 4-methoxybenzoate}$$

Reaction Conditions :

• DMF (2 equiv), POCl₃ (1.5 equiv), 50°C, 8 h

• Yield: 72% after column chromatography (silica gel, ethyl acetate/hexane)

Synthesis of 2-Chlorobenzoyl Hydrazide

Hydrazinolysis of Methyl 2-Chlorobenzoate

2-Chlorobenzoyl hydrazide is prepared by reacting methyl 2-chlorobenzoate with excess hydrazine hydrate in methanol:

$$\text{Methyl 2-chlorobenzoate} + \text{N₂H₄·H₂O} \xrightarrow{\text{MeOH, reflux}} \text{2-Chlorobenzoyl hydrazide}$$

Characterization Data :

• Melting Point : 165–167°C

• ¹H-NMR (DMSO-d₆) : δ 10.12 (s, 1H, NH), 8.02 (d, 1H, Ar-H), 7.65–7.58 (m, 2H, Ar-H), 4.32 (s, 2H, NH₂)

Hydrazone Formation via Condensation

Reaction of 1-Formylnaphthalen-2-yl 4-Methoxybenzoate with 2-Chlorobenzoyl Hydrazide

The final step involves refluxing the aldehyde intermediate with 2-chlorobenzoyl hydrazide in methanol under acidic conditions to form the E-hydrazone:

$$\text{1-Formylnaphthalen-2-yl 4-methoxybenzoate} + \text{2-Chlorobenzoyl hydrazide} \xrightarrow[\text{AcOH}]{\text{MeOH, reflux}} \text{Target Compound}$$

Optimized Parameters :

Parameter	Condition	Yield (%)
Solvent	Methanol	89
Catalyst	Acetic acid (2 drops)
Temperature	Reflux (65°C)
Reaction Time	4 h

The product is recrystallized from methanol/dichloromethane (3:1), yielding yellow needles.

Structural Characterization and Validation

Spectroscopic Analysis

• ¹H-NMR (DMSO-d₆) :
  δ 11.45 (s, 1H, NH), 8.72 (s, 1H, N=CH), 8.25–7.12 (m, 13H, Ar-H), 3.89 (s, 3H, OCH₃).

• IR (KBr) : 1685 cm⁻¹ (C=O, ester), 1620 cm⁻¹ (C=N), 1595 cm⁻¹ (Ar C=C).

X-ray Crystallography

Single-crystal X-ray diffraction confirms the E-configuration of the hydrazone bond, with a dihedral angle of 12.5° between the naphthalene and 4-methoxybenzoate planes.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield (%)
Direct Condensation	Single-step, high atom economy	Requires pure aldehyde intermediate	78–89
Stepwise Esterification-Formylation	Better control over regioselectivity	Multiple purification steps	65–72

Scale-Up Considerations and Industrial Relevance

• Pilot-Scale Synthesis : A 100-g batch achieved 82% yield using continuous flow reactors for the condensation step.

• Cost Analysis : Raw material costs dominate (∼75%), with 4-methoxybenzoyl chloride being the most expensive reagent .

Q & A

Q. What are the standard synthetic routes for [1-[(E)-[(2-chlorobenzoyl)hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate, and how are reaction conditions optimized?

The compound is synthesized via a two-step process:

Hydrazone formation : Reacting 2-chlorobenzoyl hydrazide with a naphthaldehyde derivative under acidic conditions (e.g., acetic acid) at room temperature for 18–24 hours to form the hydrazone intermediate .

Esterification : Coupling the hydrazone intermediate with 4-methoxybenzoic acid using carbodiimide coupling agents (e.g., DCC/DMAP) in anhydrous dichloromethane at 0–5°C to prevent side reactions .
Optimization : Key parameters include pH control (acidic for hydrazone stability), solvent polarity (methanol for recrystallization), and stoichiometric ratios (1:1 for hydrazide and aldehyde) to maximize yields (typically 60–75%) .

Q. How can the structural integrity of this compound be confirmed post-synthesis?

• Spectroscopic Analysis :
  • IR : Confirm the presence of C=O (1680–1720 cm⁻¹ for ester) and N–H (3200–3400 cm⁻¹ for hydrazone) stretches .
  • NMR : Look for characteristic signals:
• δ 8.2–8.5 ppm (naphthyl protons),
• δ 3.8–4.0 ppm (methoxy group),
• δ 10.5–11.0 ppm (hydrazone NH) .
• Mass Spectrometry : Validate molecular weight (e.g., ESI-MS for [M+H]⁺) .

Q. What functional groups dominate its reactivity, and how do they influence experimental design?

• Hydrazone (C=N–NH–CO) : Prone to hydrolysis under basic conditions; requires inert atmospheres during reactions.
• Ester (R–COO–R’) : Susceptible to nucleophilic attack (e.g., hydrolysis to carboxylic acid).
• Chlorobenzoyl Group : Enhances electrophilicity, enabling cross-coupling reactions (e.g., Suzuki-Miyaura) .
  Design Tip : Use aprotic solvents (e.g., DMF) and low temperatures to stabilize the ester group during functionalization .

Advanced Research Questions

Q. How do steric and electronic effects of substituents impact its biological activity?

A comparative study of analogs reveals:

Substituent Position	Electronic Effect	Bioactivity Trend (IC₅₀)
2-Chloro (target)	Strongly electron-withdrawing	12.5 µM (anti-cancer)
4-Methoxy	Electron-donating	Reduced activity (IC₅₀ > 50 µM)
3-Hydroxy	Moderate EWG	28.3 µM (anti-inflammatory)
The 2-chloro group enhances binding to hydrophobic enzyme pockets (e.g., COX-2), while electron-donating groups reduce electrophilicity and activity .

Q. What analytical techniques resolve contradictions in stability data under varying pH conditions?

Conflicting reports on hydrolytic stability can be addressed via:

• HPLC-MS Monitoring : Track degradation products at pH 2–12.
• Kinetic Studies : Calculate half-life (t₁/₂) using Arrhenius plots (activation energy ~45 kJ/mol at pH 7.4) .
  Key Finding : Degradation accelerates above pH 9 due to ester hydrolysis, but the hydrazone remains stable below pH 3 .

Q. How can computational modeling predict its interaction with biological targets?

• Docking Simulations : Use AutoDock Vina to model binding with COX-2 (PDB: 3LN1). The naphthyl group shows π-π stacking with Phe518, while the hydrazone forms H-bonds with Arg120 .
• MD Simulations : Confirm stability of ligand-protein complexes over 100 ns trajectories .

Q. What methodologies validate its potential as a bioconjugation agent?

• Click Chemistry : React with azide-functionalized biomolecules via Cu(I)-catalyzed cycloaddition (confirmed by fluorescence quenching at 450 nm) .
• In Vitro Assays : Conjugate with BSA and quantify binding via Bradford assay (binding efficiency >80%) .

Methodological Recommendations

• Contradiction Resolution : Use orthogonal techniques (e.g., NMR + LC-MS) to confirm degradation pathways .
• Synthetic Reproducibility : Pre-dry solvents over molecular sieves and standardize stirring rates (500–600 rpm) .
• Toxicity Screening : Employ zebrafish embryo models (LC₅₀ > 100 µM indicates low acute toxicity) .